Cas no 326599-78-4 (Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-ethyl-3-hydroxy-, (1S,3R,5S)-)

• Product Name: Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-ethyl-3-hydroxy-, (1S,3R,5S)-
• CAS No: 326599-78-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 301552
• PubChem ID: 45083813
• Update Time: 2025-04-19

Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-ethyl-3-hydroxy-, (1S,3R,5S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-ethyl-3-hydroxy-, (1S,3R,5S)-
• Bicyclo[3.1.0]hexane-1-carboxaldehyde, 3-ethyl-3-hydroxy-, (1S,3R,5S)- (9CI)
• 326599-78-4
• Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-ethyl-3-hydroxy-,(1S,3R,5S)-(9ci)

• Inchi： 1S/C9H14O2/c1-2-9(11)4-7-3-8(7,5-9)6-10/h6-7,11H,2-5H2,1H3/t7-,8+,9+/m0/s1
• InChI Key： YRQYXUGSZOFOCM-DJLDLDEBSA-N
• SMILES： O[C@]1(CC)C[C@@H]2C[C@]2(C=O)C1

Computed Properties

• Exact Mass: 154.099
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 0.5